Cas no 1156723-19-1 (2-Chloro-N-cyclopropyl-5-nitrobenzenesulfonamide)

• Product Name: 2-Chloro-N-cyclopropyl-5-nitrobenzenesulfonamide
• CAS No: 1156723-19-1
• MF: C₉H₉ClN₂O₄S
• MW: 276.696759939194
• CID: 5527241
• Update Time: 2025-05-26

2-Chloro-N-cyclopropyl-5-nitrobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-cyclopropyl-5-nitrobenzenesulfonamide
• Benzenesulfonamide, 2-chloro-N-cyclopropyl-5-nitro-

• Inchi： 1S/C9H9ClN2O4S/c10-8-4-3-7(12(13)14)5-9(8)17(15,16)11-6-1-2-6/h3-6,11H,1-2H2
• InChI Key： NFOHDTLTSLWZBT-UHFFFAOYSA-N
• SMILES： C1(S(NC2CC2)(=O)=O)=CC([N+]([O-])=O)=CC=C1Cl

Experimental Properties

• Density: 1.61±0.1 g/cm3(Predicted)
• Boiling Point: 437.8±55.0 °C(Predicted)
• pka: 10.36±0.20(Predicted)

Additional information on 2-Chloro-N-cyclopropyl-5-nitrobenzenesulfonamide

Introduction to 2-Chloro-N-cyclopropyl-5-nitrobenzenesulfonamide (CAS No. 1156723-19-1)

2-Chloro-N-cyclopropyl-5-nitrobenzenesulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 1156723-19-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of nitroaromatic sulfonamides, a group known for its diverse biological activities and potential applications in drug discovery. The structural features of this molecule, particularly the presence of a chloro substituent, a cyclopropyl group, and a nitro group on a benzenesulfonamide backbone, contribute to its unique chemical properties and reactivity.

The synthesis of 2-Chloro-N-cyclopropyl-5-nitrobenzenesulfonamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the nitro group typically follows a classical nitration reaction, while the sulfonamide functionality is often introduced through nucleophilic substitution or condensation reactions. The presence of the chloro substituent enhances the electrophilicity of the aromatic ring, making it more susceptible to further functionalization. This reactivity is leveraged in subsequent synthetic steps to introduce other pharmacophores or to modify existing ones.

In recent years, there has been growing interest in exploring the pharmacological potential of nitroaromatic sulfonamides due to their ability to interact with various biological targets. Studies have shown that compounds within this class exhibit properties such as antimicrobial, anti-inflammatory, and anticancer activities. The specific arrangement of functional groups in 2-Chloro-N-cyclopropyl-5-nitrobenzenesulfonamide may contribute to its unique spectrum of activity, making it a valuable scaffold for medicinal chemists.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug development. The cyclopropyl group, for instance, is known to influence both the metabolic stability and binding affinity of molecules when incorporated into drug candidates. Additionally, the nitro group can be reduced to an amine under specific conditions, providing a versatile handle for further derivatization. These features make 2-Chloro-N-cyclopropyl-5-nitrobenzenesulfonamide an attractive candidate for structure-activity relationship (SAR) studies aimed at optimizing its pharmacological profile.

Recent advancements in computational chemistry have also facilitated the exploration of 2-Chloro-N-cyclopropyl-5-nitrobenzenesulfonamide's potential applications. Molecular modeling studies have been employed to predict how this compound might interact with biological targets such as enzymes and receptors. These predictions are crucial for guiding experimental efforts and can significantly reduce the time and cost associated with drug discovery. Furthermore, virtual screening techniques have been used to identify potential binding partners for this molecule, providing insights into its mechanism of action.

The agrochemical industry has also shown interest in nitroaromatic sulfonamides due to their herbicidal and pesticidal properties. 2-Chloro-N-cyclopropyl-5-nitrobenzenesulfonamide could serve as a precursor for developing novel agrochemicals that offer improved efficacy and environmental safety compared to existing formulations. This dual utility—pharmaceutical and agrochemical—underscores the versatility of this compound and highlights its importance in industrial research.

In conclusion, 2-Chloro-N-cyclopropyl-5-nitrobenzenesulfonamide (CAS No. 1156723-19-1) represents a promising chemical entity with significant potential in both medicinal chemistry and agrochemical research. Its unique structural features, coupled with recent advancements in synthetic methodologies and computational techniques, position it as a valuable tool for developing new drugs and crop protection agents. As research in this field continues to evolve, it is likely that compounds like 2-Chloro-N-cyclopropyl-5-nitrobenzenesulfonamide will play an increasingly important role in addressing global challenges related to health and agriculture.